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Compound of Interest

Compound Name: 2-Isopropylpyridine

Cat. No.: B1293918 Get Quote

Introduction

2-Isopropylpyridine (CAS No: 644-98-4), a substituted pyridine derivative, serves as a

valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility in

research and development necessitates a thorough understanding of its safety profile to ensure

proper handling, storage, and emergency response. This technical guide provides an in-depth

summary of the critical safety information derived from its Safety Data Sheet (SDS), tailored for

researchers, scientists, and drug development professionals. The data is presented to facilitate

risk assessment and the implementation of appropriate safety protocols in a laboratory or

manufacturing setting.

Physical and Chemical Properties
Understanding the physicochemical properties of 2-Isopropylpyridine is fundamental to its

safe handling. It is a flammable liquid with a distinct odor, and its vapors can form explosive

mixtures with air.[2][3] Key quantitative data are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1293918?utm_src=pdf-interest
https://www.benchchem.com/product/b1293918?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-isopropyl-pyridine-dic378958.html
https://www.benchchem.com/product/b1293918?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR906620.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/b02445c4-b85a-11da-bc22-f8c243af2369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₁N [4][5][6]

Molecular Weight 121.18 g/mol [4][5]

Appearance Colorless clear liquid [7]

Boiling Point 156 - 160 °C [4][5][7]

Melting Point -141 °C [4][5][7]

Flash Point ~23 °C (73 °F) [7][8]

Density / Specific Gravity 0.912 - 0.937 g/cm³ at 25 °C [4][7]

Refractive Index 1.488 - 1.494 at 20 °C [7]

Vapor Pressure 3.2 ± 0.2 mmHg at 25 °C [8]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether); insoluble

in water.

[1]

Hazard Identification and Classification
2-Isopropylpyridine is classified as a hazardous substance under the Globally Harmonized

System (GHS). It is a flammable liquid and is harmful if swallowed, inhaled, or in contact with

skin.[2][6][8]
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Hazard Class GHS Category Hazard Statement Signal Word

Flammable Liquids Category 2 / 3

H225: Highly

flammable liquid and

vapour / H226:

Flammable liquid and

vapour

Danger / Warning

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Warning

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
Warning

Toxicological Information
The primary toxicological concerns are acute effects following oral, dermal, or inhalation

exposure.[6] While the available SDSs classify the substance into toxicity categories, they do

not provide specific quantitative data such as LD50 or LC50 values, noting them as "Not

Available".[2]
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Exposure Route GHS Classification Health Effects

Oral
Category 4: Harmful if

swallowed
Harmful upon ingestion.[1][6]

Dermal
Category 4: Harmful in contact

with skin

Harmful if absorbed through

the skin; causes skin irritation.

[1][9]

Inhalation Category 4: Harmful if inhaled
Vapors may cause respiratory

irritation.[1][9]

Eye Contact
Category 2A: Causes serious

eye irritation

Direct contact can cause

serious irritation, characterized

by redness and tearing.[2][9]

The Safety Data Sheets used as sources for this guide summarize the results of toxicological

studies but do not contain the detailed experimental protocols. A standard protocol for

determining acute oral toxicity (e.g., consistent with OECD Guideline 423) would typically

involve the administration of specific, graduated doses of 2-Isopropylpyridine to a cohort of

laboratory animals (e.g., rats). The methodology would detail the animal model, housing

conditions, administration vehicle and route, dose levels, and the duration of the observation

period (typically 14 days). Key endpoints would include the monitoring of clinical signs of

toxicity, body weight changes, and gross pathological examinations, leading to the statistical

determination of an LD50 value. Similar standardized protocols exist for dermal and inhalation

toxicity studies.

Emergency Procedures and Exposure Controls
Effective emergency response is critical when working with 2-Isopropylpyridine. The following

sections and diagrams outline the recommended procedures for first aid and accidental

releases.

A logical workflow for first aid response is essential to mitigate harm following accidental

exposure. The appropriate actions vary depending on the route of contact.
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Exposure to
2-Isopropylpyridine Occurs

Inhalation Skin/Hair Contact Eye Contact Ingestion

Remove person to fresh air.
Keep comfortable for breathing.

Take off immediately all
contaminated clothing.

Rinse cautiously with water
for several minutes.

Rinse mouth.
Give a glass of water.

Call a POISON CENTER or doctor
if you feel unwell.

Rinse skin with water or shower.
Wash with soap if available.

Get medical advice/attention
if skin irritation occurs.

Remove contact lenses,
if present and easy to do.

Continue rinsing. Get medical
advice if eye irritation persists.

Immediately call a
POISON CENTER or doctor.

Click to download full resolution via product page

First Aid Workflow for 2-Isopropylpyridine Exposure.

In the event of a spill, a systematic approach is required to ensure personnel safety and

environmental protection. The flammability of the material is a primary concern.[2]
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2-Isopropylpyridine
Spill Detected

IMMEDIATELY:
Remove All Ignition Sources
(Heat, Sparks, Open Flames)

Ensure Adequate Ventilation
& Evacuate Unnecessary Personnel

Wear appropriate Personal
Protective Equipment (PPE)

Prevent spill from entering
sewers and watercourses.

Contain & Absorb Spill with
Inert, Non-Combustible Material
(e.g., Vermiculite, Sand, Earth)

Use Non-Sparking Tools to
Collect Absorbed Material

Place residue in a sealed,
labeled container for

flammable waste.

Dispose of waste according
to local, state, and federal regulations.

Click to download full resolution via product page

Workflow for 2-Isopropylpyridine Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1293918?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage
Adherence to proper handling and storage protocols is the most effective way to prevent

exposure and accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot

surfaces.[2]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[2][10]

Use only non-sparking tools and explosion-proof electrical equipment.[2][3]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

Wear appropriate personal protective equipment (PPE), such as chemical-resistant gloves,

safety goggles, and flame-retardant clothing.[2][10]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

Store in a cool, dry, well-ventilated area designated for flammable liquids.[2][11]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials, such as strong oxidizing agents and acids.[3][8]

Ensure the storage area has adequate fire suppression systems, such as alcohol-resistant

foam or dry chemical extinguishers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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